Cas no 1806836-91-8 (4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine)

• Product Name: 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine
• CAS No: 1806836-91-8
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4852975
• Update Time: 2025-09-27

4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H8F2N4/c9-8(10)7-5(3-12)6(13)1-4(2-11)14-7/h1,8H,3,12H2,(H2,13,14)
• InChI Key： VKAXTSXFCPTMQQ-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C=C(C#N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.3
• Topological Polar Surface Area: 88.7

Additional information on 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine

Introduction to 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine (CAS No. 1806836-91-8)

4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine, identified by its CAS number 1806836-91-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple functional groups, including amino, cyano, and difluoromethyl substituents, makes this compound a versatile intermediate for the development of novel therapeutic agents.

The structural features of 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine contribute to its unique chemical properties and reactivity. The amino group at the 4-position and the aminomethyl group at the 3-position enhance its potential for further functionalization, while the cyano group at the 6-position introduces electrophilic characteristics that facilitate various chemical transformations. Additionally, the difluoromethyl group at the 2-position imparts metabolic stability and enhances lipophilicity, which are critical factors in drug design.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing pyridine moieties exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory responses. The specific arrangement of functional groups in 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine makes it a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of an amino group and an aminomethyl group provides multiple sites for covalent bonding with biomolecules, enabling the creation of highly specific inhibitors or probes for biological targets. For instance, researchers have leveraged similar structural motifs to develop small-molecule inhibitors that disrupt aberrant signaling pathways in cancer cells. The cyano group can also be utilized in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The difluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties. This substituent has been widely employed in drug discovery to improve metabolic stability and binding affinity. In particular, fluorinated pyridines have shown enhanced activity against certain enzymes and receptors compared to their non-fluorinated counterparts. This has led to several clinical candidates entering late-stage development with fluorinated pyridine moieties as key structural elements.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine. Molecular modeling studies have been instrumental in predicting binding modes and interactions with biological targets, allowing researchers to optimize lead compounds more efficiently. These computational approaches have been complemented by experimental validations, confirming the potential of this compound as a building block for novel therapeutics.

The pharmaceutical industry has been particularly interested in developing kinase inhibitors for cancer treatment. Pyridine-based inhibitors have emerged as frontrunners due to their ability to selectively target aberrant kinases involved in tumor growth and progression. The structural features of 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine align well with this goal, providing a scaffold that can be modified to enhance selectivity and potency.

Moreover, the compound's versatility extends to antiviral applications. Researchers have explored pyridine derivatives as inhibitors of viral proteases and polymerases, which are critical for viral replication. The presence of both electron-withdrawing (cyano) and electron-donating (amino) groups allows for fine-tuning of electronic properties, which is essential for achieving optimal inhibitory activity against viral enzymes.

The anti-inflammatory potential of 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine has also been investigated. Pyridine-based compounds have demonstrated efficacy in modulating inflammatory pathways by inhibiting key mediators such as cyclooxygenases (COX) or lipoxygenases (LOX). The structural diversity offered by this compound provides opportunities to develop next-generation anti-inflammatory agents with improved efficacy and reduced side effects.

In conclusion, 4-Amino-3-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine (CAS No. 1806836-91-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and functional groups make it a versatile intermediate for developing novel therapeutic agents targeting various diseases, including cancer, viral infections, and inflammatory disorders. As computational methods continue to advance and experimental validations reinforce theoretical predictions, this compound is poised to play a significant role in future drug discovery efforts.